Cyclobenzaprine N-β-D-Glucuronide
Cyclobenzaprine N-β-D-Glucuronide
Cyclobenzaprine N-β-D-Glucuronide is the major metabolite of Cyclobenzaprine.
Brand Name:
Vulcanchem
CAS No.:
67324-97-4
VCID:
VC0195657
InChI:
InChI=1S/C26H29NO7/c1-27(2,34-26-23(30)21(28)22(29)24(33-26)25(31)32)15-7-12-20-18-10-5-3-8-16(18)13-14-17-9-4-6-11-19(17)20/h3-6,8-14,21-24,26,28-30H,7,15H2,1-2H3/p+1/t21-,22-,23+,24-,26?/m0/s1
SMILES:
C[N+](C)(CCC=C1C2=CC=CC=C2C=CC3=CC=CC=C31)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C26H29NO6
Molecular Weight:
451.51
Cyclobenzaprine N-β-D-Glucuronide
CAS No.: 67324-97-4
Impurities
VCID: VC0195657
Molecular Formula: C26H29NO6
Molecular Weight: 451.51
Purity: > 95%
CAS No. | 67324-97-4 |
---|---|
Product Name | Cyclobenzaprine N-β-D-Glucuronide |
Molecular Formula | C26H29NO6 |
Molecular Weight | 451.51 |
IUPAC Name | [(3R,4S,5S,6S)-6-carboxy-3,4,5-trihydroxyoxan-2-yl]oxy-dimethyl-[3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)propyl]azanium |
Standard InChI | InChI=1S/C26H29NO7/c1-27(2,34-26-23(30)21(28)22(29)24(33-26)25(31)32)15-7-12-20-18-10-5-3-8-16(18)13-14-17-9-4-6-11-19(17)20/h3-6,8-14,21-24,26,28-30H,7,15H2,1-2H3/p+1/t21-,22-,23+,24-,26?/m0/s1 |
SMILES | C[N+](C)(CCC=C1C2=CC=CC=C2C=CC3=CC=CC=C31)OC4C(C(C(C(O4)C(=O)O)O)O)O |
Description | Cyclobenzaprine N-β-D-Glucuronide is the major metabolite of Cyclobenzaprine. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 3-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-N-β-D-glucopyranuronosyl -N,N-dimethyl-1-propanaminium Inner Salt; Cyclobenzaprine N-Glucuronide |
PubChem Compound | 90474638 |
Last Modified | Nov 11 2021 |
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